Cas no 113975-32-9 (N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide)

• Product Name: N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide
• CAS No: 113975-32-9
• MF: C₁₀H₁₃IN₂O
• MW: 304.127494573593
• MDL: MFCD06659003
• CID: 91420
• PubChem ID: 329771346
• Update Time: 2025-06-08

N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Iodopyridin-3-yl)pivalamide
• 4-IODO-3-(2,2,2-TRIMETHYLACETAMIDO)PYRIDINE
• N-(4-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide
• N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide
• N-(4-Iodopyridin-3-yl)-2,2-dimethylpropionamide
• N-(4-Iodo-3-pyridyl)-2,2-dimethylpropanamide
• AC-25645
• DTXSID10440130
• SCHEMBL388695
• N-(4-iodo-3-pyridyl)-2,2-dimethyl-propanamide
• FT-0677606
• 113975-32-9
• 2,2-dimethyl-N-(4-iodo-3-pyridinyl)propanamide
• BS-42710
• N-(4-Iodo-pyridin-3-yl)-2,2-dimethyl-propionamide, AldrichCPR
• N-(4-iodo-3-pyridinyl)-2,2-dimethyl-propanamide
• N-(4-Iodopyridin-3-yl)-2,2-dimethyl-propionamide
• N-(4-IODO-3-PYRIDYL)PIVALAMIDE
• MWRKADKNFCJKNN-UHFFFAOYSA-N
• 2,2-dimethyl-n-(4-iodo-3-pyridinyl) propanamide
• AMY18129
• A803114
• MFCD06659003
• SY096841
• CS-0053859
• AKOS015853944
• PB21912
• Propanamide, N-(4-iodo-3-pyridinyl)-2,2-dimethyl-

• MDL： MFCD06659003
• Inchi： 1S/C10H13IN2O/c1-10(2,3)9(14)13-8-6-12-5-4-7(8)11/h4-6H,1-3H3,(H,13,14)
• InChI Key： MWRKADKNFCJKNN-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.00700
• Monoisotopic Mass: 304.007256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 42

Experimental Properties

• Color/Form: Cream open mold or powder
• Density: 1.623
• Melting Point: 126-127 ºC
• Boiling Point: 391.6°Cat760mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.615
• PSA: 41.99000
• LogP: 2.74380
• Solubility: Not determined
• Sensitiveness: Light Sensitive

N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide (CAS No. 113975-32-9)

N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide, with the CAS number 113975-32-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring substituted with an iodine atom and a 2,2-dimethylpropanamide moiety. Its distinct properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for kinase inhibitors and other targeted therapies, aligning with the current trend toward personalized medicine. The compound's iodopyridine component is particularly noteworthy, as halogenated pyridines are often utilized in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In the context of AI-driven drug discovery, CAS 113975-32-9 has emerged as a subject of computational studies. Machine learning models are being employed to predict its reactivity and potential biological activities, addressing common search queries like "how to predict compound reactivity using AI" or "halogenated pyridine derivatives in drug design." This intersection of chemistry and technology reflects the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, the 2,2-dimethylpropanamide group in N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide offers steric hindrance that can influence the compound's pharmacokinetic properties. This characteristic is frequently searched in relation to "bulky amides in medicinal chemistry" or "steric effects on drug metabolism," demonstrating how this compound connects to broader pharmaceutical questions. The iodine atom also provides a handle for further functionalization, making it valuable for researchers investigating "site-specific modifications of heterocyclic compounds."

Environmental and safety considerations surrounding CAS 113975-32-9 are also important discussion points. While not classified as hazardous, proper handling protocols for iodinated compounds remain a frequent search topic among laboratory professionals. The compound's stability under various conditions is another area of interest, particularly for those searching "storage conditions for iodopyridine derivatives" or "shelf life of halogenated amides."

The analytical characterization of N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide typically involves techniques like NMR spectroscopy and mass spectrometry. These methods address common queries about "how to identify iodinated pyridine compounds" or "analytical techniques for amide verification." The compound's distinct spectral signatures make it an interesting case study for educational purposes in analytical chemistry courses.

In the agrochemical sector, derivatives of N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide have shown potential as precursors for novel crop protection agents. This application aligns with current searches for "sustainable pesticide development" and "next-generation agrochemical intermediates." The compound's structural features may contribute to the design of more environmentally friendly agricultural chemicals, a pressing concern in modern agriculture.

Patent literature reveals growing interest in CAS 113975-32-9, particularly in applications related to heterocyclic chemistry. This connects to frequent searches about "recent patents in pyridine chemistry" or "intellectual property in pharmaceutical intermediates." The compound's versatility makes it a valuable asset in proprietary chemical processes, reflecting the competitive nature of chemical innovation.

Quality control aspects of N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide production are another area of professional interest. Common search terms like "purity standards for pharmaceutical intermediates" or "analytical methods for iodinated compounds" highlight the importance of rigorous quality assessment in chemical manufacturing. The compound serves as an excellent example of how modern analytical techniques ensure the reliability of chemical products.

Looking forward, N-(4-iodopyridin-3-yl)-2,2-dimethylpropanamide (CAS No. 113975-32-9) is poised to maintain its relevance in chemical research. Its unique combination of structural features addresses multiple current scientific challenges, from drug discovery to sustainable chemistry. As research continues to uncover new applications for this versatile intermediate, it will likely remain a subject of both academic study and industrial development in the coming years.